Cas no 1807260-96-3 (Nc1c(O)c(Br)ccc1OC(F)(F)F)

The compound Nc1c(O)c(Br)ccc1OC(F)(F)F is a brominated and trifluoromethoxy-substituted phenol derivative, notable for its unique structural and electronic properties. The presence of both bromine and trifluoromethoxy groups enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The electron-withdrawing effects of the trifluoromethoxy group improve stability and influence regioselectivity in substitution reactions. Additionally, the hydroxyl and amino groups offer versatile functionalization sites for further derivatization. This compound is suitable for applications requiring precise molecular modifications, such as drug discovery and material science, due to its balanced reactivity and structural adaptability.
Nc1c(O)c(Br)ccc1OC(F)(F)F structure
Nc1c(O)c(Br)ccc1OC(F)(F)F structure
Product Name:Nc1c(O)c(Br)ccc1OC(F)(F)F
CAS No:1807260-96-3
MF:C7H5BrF3NO2
MW:272.019311666489
CID:4970555
Update Time:2025-09-27

Nc1c(O)c(Br)ccc1OC(F)(F)F Chemical and Physical Properties

Names and Identifiers

    • Nc1c(O)c(Br)ccc1OC(F)(F)F
    • 3-Bromo-2-hydroxy-6-(trifluoromethoxy)aniline
    • Inchi: 1S/C7H5BrF3NO2/c8-3-1-2-4(5(12)6(3)13)14-7(9,10)11/h1-2,13H,12H2
    • InChI Key: NMBGUNFHXRIXHI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1O)N)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 202
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.5

Nc1c(O)c(Br)ccc1OC(F)(F)F Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013025598-1g
3-Bromo-2-hydroxy-6-(trifluoromethoxy)aniline
1807260-96-3 97%
1g
1,564.50 USD 2021-06-24

Additional information on Nc1c(O)c(Br)ccc1OC(F)(F)F

Recent Advances in the Study of 1807260-96-3 and Nc1c(O)c(Br)ccc1OC(F)(F)F: A Comprehensive Research Brief

The chemical compound 1807260-96-3 and its derivative, Nc1c(O)c(Br)ccc1OC(F)(F)F, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug discovery and development, particularly in the context of targeted therapies. This research brief aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their chemical properties, biological activities, and therapeutic potential.

Recent studies have highlighted the unique structural features of 1807260-96-3, which make it a promising candidate for further exploration. The compound's molecular framework, characterized by a brominated aromatic ring and a trifluoromethoxy group, suggests potential interactions with biological targets such as enzymes and receptors. Preliminary in vitro studies have demonstrated moderate inhibitory activity against certain kinases, which are often implicated in cancer and inflammatory diseases. These findings underscore the need for further mechanistic studies to elucidate the compound's mode of action.

The derivative Nc1c(O)c(Br)ccc1OC(F)(F)F has also been the subject of recent investigations. Its structural similarity to 1807260-96-3, combined with the presence of additional functional groups, has led researchers to explore its potential as a more potent or selective agent. Early-stage research has focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for subsequent biological testing. Computational modeling studies have further suggested that Nc1c(O)c(Br)ccc1OC(F)(F)F may exhibit enhanced binding affinity to specific protein targets, although experimental validation is still ongoing.

One of the key challenges in the study of these compounds is their limited solubility and stability under physiological conditions. Recent advancements in formulation technology, such as the use of nanoparticle-based delivery systems, have shown promise in addressing these issues. For instance, encapsulation of 1807260-96-3 within lipid nanoparticles has been reported to improve its bioavailability and reduce off-target effects. These developments are particularly relevant for translational research, where the goal is to bridge the gap between laboratory findings and clinical applications.

In addition to their potential therapeutic applications, 1807260-96-3 and Nc1c(O)c(Br)ccc1OC(F)(F)F are also being explored as tools for chemical biology. Their ability to selectively modify biological molecules makes them valuable probes for studying cellular pathways and mechanisms. For example, recent work has utilized these compounds to investigate the role of specific kinases in signal transduction, providing insights that could inform the development of new drugs. This dual utility—both as therapeutic agents and research tools—further underscores their importance in the field.

Looking ahead, several research directions are poised to advance our understanding of these compounds. First, detailed pharmacokinetic and pharmacodynamic studies are needed to assess their behavior in vivo. Second, the identification of specific biological targets will be crucial for tailoring their therapeutic applications. Finally, collaborations between chemists, biologists, and clinicians will be essential to translate these findings into tangible benefits for patients. The ongoing research on 1807260-96-3 and Nc1c(O)c(Br)ccc1OC(F)(F)F represents a promising frontier in chemical biology and drug discovery, with the potential to yield significant breakthroughs in the coming years.

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